Cas no 23160-99-8 (4H-1,2,4-Triazole-3,4-diamine hydrobromide)

• Product Name: 4H-1,2,4-Triazole-3,4-diamine hydrobromide
• CAS No: 23160-99-8
• MF: C₂H₆BrN₅
• MW: 180.006537914276
• CID: 1413354
• PubChem ID: 12217044
• Update Time: 2025-05-20

4H-1,2,4-Triazole-3,4-diamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3,4-diamine, monohydrobromide
• 3,4-diamino-1,2,4-triazole hydrobromide
• 4H-1,2,4-triazole-3,4-diamine hydrobromide
• NE32642
• Z85957258
• 4H-1,2,4-triazole-3,4-diaminehydrobromide
• AKOS026745129
• 23160-99-8
• CS-0225375
• EN300-12360
• G22388
• MFCD06675577
• 1,2,4-triazole-3,4-diamine;hydrobromide
• 4H-1,2,4-Triazole-3,4-diamine hydrobromide

• MDL： MFCD06675577
• Inchi： 1S/C2H5N5.BrH/c3-2-6-5-1-7(2)4;/h1H,4H2,(H2,3,6);1H
• InChI Key： WSWJCUIRWLJNOU-UHFFFAOYSA-N
• SMILES： Br.N1(C=NN=C1N)N

Computed Properties

• Exact Mass: 178.98066 g/mol
• Monoisotopic Mass: 178.98066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.01
• Topological Polar Surface Area: 82.8

Experimental Properties

• Color/Form: NA
• Melting Point: N/A℃
• Flash Point: 329.6±31.5 °C

4H-1,2,4-Triazole-3,4-diamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4H-1,2,4-Triazole-3,4-diamine hydrobromide

4H-1,2,4-Triazole-3,4-diamine Hydrobromide: A Comprehensive Overview

The compound 4H-1,2,4-Triazole-3,4-diamine hydrobromide (CAS No. 23160-99-8) is a significant chemical entity with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the hydrobromide counterion makes this compound particularly useful in certain chemical reactions and formulations. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and materials science.

The structure of 4H-1,2,4-Triazole-3,4-diamine hydrobromide is characterized by its unique arrangement of nitrogen atoms and the presence of two amino groups (-NH2) on the triazole ring. This structural feature contributes to its high reactivity and ability to form stable complexes with metal ions. In recent studies, researchers have explored its role as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. The ability of this compound to coordinate with transition metals has been a focal point of numerous investigations.

One of the most promising areas of research involving 4H-1,2,4-Triazole-3,4-diamine hydrobromide is its application in medicinal chemistry. The compound has been studied as a potential precursor for the synthesis of bioactive molecules. For instance, recent findings suggest that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These properties make it a valuable candidate for drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in drug discovery, 4H-1,2,4-Triazole-3,4-diamine hydrobromide has found applications in the field of polymer chemistry. Its ability to act as a cross-linking agent has been exploited in the synthesis of novel polymeric materials with improved mechanical and thermal stability. Researchers have reported that incorporating this compound into polymer matrices enhances their resistance to environmental factors such as UV radiation and temperature fluctuations.

The synthesis of 4H-1,2,4-Triazole-3,4-diamine hydrobromide involves a multi-step process that typically begins with the preparation of 1H-1,2,3-triazole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, the characterization of 4H-1,2,4-Triazole-3,4-diamine hydrobromide has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and bonding interactions within the compound. Furthermore, computational chemistry tools have been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, 4H-1